Cas no 159448-54-1 (Furan, 2-(2-bromophenyl)-5-methyl-)

• Product Name: Furan, 2-(2-bromophenyl)-5-methyl-
• CAS No: 159448-54-1
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4515206
• PubChem ID: 10421644
• Update Time: 2025-04-24

Furan, 2-(2-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(2-bromophenyl)-5-methyl-
• 159448-54-1
• 2-Methyl-5-(2-bromophenyl)furan
• HS-6896
• SCHEMBL5544530
• KZDAYTAAKAAKNR-UHFFFAOYSA-N
• 2-(2-bromophenyl)-5-methylfuran

• Inchi： 1S/C11H9BrO/c1-8-6-7-11(13-8)9-4-2-3-5-10(9)12/h2-7H,1H3
• InChI Key： KZDAYTAAKAAKNR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC=C(C)O1

Computed Properties

• Exact Mass: 235.98368Da
• Monoisotopic Mass: 235.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų